Cas no 612505-08-5 (4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester
• CAS No: 612505-08-5
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 1626152
• PubChem ID: 58860584
• Update Time: 2025-10-30

4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester
• ethyl 5-amino-2-isopropyl-1,3-thiazole-4-carboxylate
• DB-334247
• SCHEMBL2827636
• EN300-767734
• ETHYL 5-AMINO-2-(PROPAN-2-YL)-1,3-THIAZOLE-4-CARBOXYLATE
• 5-Amino-2-isopropyl-thiazole-4-carboxylic acid ethyl ester
• CS-0253792
• XDXUHFZYXWTWSI-UHFFFAOYSA-N
• Ethyl 5-amino-2-isopropylthiazole-4-carboxylate
• 612505-08-5
• ETHYL5-AMINO-2-(PROPAN-2-YL)-1,3-THIAZOLE-4-CARBOXYLATE

• Inchi： 1S/C9H14N2O2S/c1-4-13-9(12)6-7(10)14-8(11-6)5(2)3/h5H,4,10H2,1-3H3
• InChI Key： XDXUHFZYXWTWSI-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)N=C1C(C)C)N

Computed Properties

• Exact Mass: 214.07772
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 65.21

Additional information on 4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester

Recent Advances in the Study of 4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester (CAS: 612505-08-5)

The compound 4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester (CAS: 612505-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative is of particular interest due to its potential applications in drug discovery and development, particularly as a scaffold for novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its promising pharmacological properties.

One of the key areas of research has been the optimization of synthetic routes for 4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step reaction sequence, starting from readily available precursors, and achieved a yield of over 85%. This advancement is expected to facilitate further pharmacological evaluations and preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that 4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester showed selective inhibition of protein kinase C (PKC) isoforms, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for the development of kinase inhibitors.

Further investigations into the mechanism of action have revealed that the compound interacts with the ATP-binding site of target kinases, as confirmed by molecular docking studies. Researchers utilized X-ray crystallography to elucidate the binding mode, providing valuable insights for structure-activity relationship (SAR) optimization. These structural insights are crucial for the design of more potent and selective derivatives.

Beyond its kinase inhibitory properties, recent studies have also explored the compound's potential in antimicrobial applications. A 2023 study published in the European Journal of Medicinal Chemistry highlighted its activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from its kinase inhibition.

Despite these promising findings, challenges remain in the development of 4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Current research efforts are focused on derivatization and formulation strategies to overcome these limitations.

In conclusion, 4-Thiazolecarboxylic acid, 5-amino-2-(1-methylethyl)-, ethyl ester represents a versatile scaffold with multiple potential therapeutic applications. Recent advances in its synthesis and biological evaluation have laid the groundwork for further drug development efforts. Continued research in this area may yield novel treatments for diseases ranging from cancer to bacterial infections.